Cas no 56977-02-7 (Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-)

• Product name: Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-
• CAS No: 56977-02-7
• MF: C₁₇H₂₀S₄
• MW: 352.6007
• CID: 347039
• PubChem ID: 71444377

Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[2-(methylthio)-
• 1-methylsulfanyl-2-[3-(2-methylsulfanylphenyl)sulfanylpropylsulfanyl]benzene
• DTXSID90853163
• 56977-02-7
• 1,1'-(Propane-1,3-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]

• Inchi： InChI=1S/C17H20S4/c1-18-14-8-3-5-10-16(14)20-12-7-13-21-17-11-6-4-9-15(17)19-2/h3-6,8-11H,7,12-13H2,1-2H3
• InChI Key： HNKYZNUOVZXNTD-UHFFFAOYSA-N
• SMILES： C(SC1C=CC=CC=1SC)CCSC1C=CC=CC=1SC

Computed Properties

• Exact Mass: 352.045
• Monoisotopic Mass: 352.04478533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 0